5-Chloro-3-fluoropyridine-2-carbaldehyde

• IUPAC Name: 5-chloro-3-fluoropyridine-2-carbaldehyde
• InChI: InChI=1S/C6H3ClFNO/c7-4-1-5(8)6(3-10)9-2-4/h1-3H
• InChI Key: GWQJFCXJMHRJMN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1F)C=O)Cl
• Molecular Formula: C6H3ClFNO
• DSSTOX Substance ID: DTXSID70617240
• Molecular Weight: 159.54 g/mol
• CAS No.: 214055-11-5

Description

Synthesis Analysis

The synthesis of fluorinated pyridines, such as 5-Chloro-3-fluoropyridine-2-carbaldehyde, has been a topic of interest in recent years. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the empirical formula C6H3ClFNO. The molecular weight of this compound is 159.55.

Scientific Research Applications

1. Synthesis of Pyridine Derivatives

5-Chloro-3-fluoropyridine-2-carbaldehyde serves as a precursor in the synthesis of various pyridine derivatives. For instance, it has been used to prepare new 2-chloro-5-methylpyridine-3-carbaldehyde imines, which exhibit potential as herbicides, fungicides, and antimicrobial agents. The imines are synthesized through a reaction involving 2-chloro-5-methylpyridine carbaldehyde and amines, providing a route to biologically active molecules and pesticidal compounds (Gangadasu et al., 2002).

2. Creation of Fluorinated Pyrroles

The compound also plays a role in the synthesis of 3-fluoropyrroles. For example, 5-alkoxymethyl-2-aryl-3-fluoro-1H-pyrroles and 2-aryl-3-fluoro-1H-pyrrole-5-carbaldehydes are efficiently prepared from relevant precursors, including this compound. This process involves electrophilic alpha,alpha-difluorination and subsequent aromatization by dehydrofluorination, offering a new and straightforward pathway to various 3-fluorinated pyrroles (Surmont et al., 2009).

3. Contribution to Heterocyclic Chemistry

This compound is instrumental in the field of heterocyclic chemistry. Its derivatives have been used in the creation of novel heterocyclic systems. For instance, the compound is involved in reactions leading to pyrazolo[4,3-c]pyridines and their oxides, showcasing its versatility and utility in constructing diverse and structurally complex molecules (Vilkauskaitė et al., 2011).

4. Chemoselective Amination

The compound's ability for chemoselective functionalization has been demonstrated through reactions like chemoselective amination. This process allows for the selective substitution of different groups, such as bromide, chloride, or fluoride, under specific conditions. Such reactivity paves the way for the synthesis of structurally diverse molecules with potential applications in various fields (Stroup et al., 2007).

Mechanism of Action

Target of Action

Fluoropyridines, a class of compounds to which it belongs, are known to have interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of various biologically active compounds .

Mode of Action

Fluoropyridines are generally less reactive than their chlorinated and brominated analogues due to the presence of the strong electron-withdrawing substituent (fluorine) in the aromatic ring .

Biochemical Pathways

Fluoropyridines are known to be involved in various biological applications, including potential imaging agents .

Result of Action

Fluoropyridines are known to be used in the synthesis of various biologically active compounds .

Action Environment

The introduction of fluorine atoms into lead structures is a common modification in the search for new agricultural products with improved physical, biological, and environmental properties .